Cas no 2228631-66-9 (O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228631-66-9
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 6423277
• PubChem ID: 165972355
• Update Time: 2025-05-18

O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• O-{2-[2-methoxy-5-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine
• 2228631-66-9
• EN300-1965016

• Inchi： 1S/C11H14F3NO2/c1-10(2,17-15)8-6-7(11(12,13)14)4-5-9(8)16-3/h4-6H,15H2,1-3H3
• InChI Key： VWPIPPICHMTXFU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C)(C)ON)OC)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

Introduction to O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No: 2228631-66-9)

O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine, identified by its CAS number 2228631-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a hydroxylamine functional group, which is known for its versatile reactivity in forming various chemical bonds and intermediates. The structural motif of this compound, particularly the 2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl moiety, imparts unique electronic and steric properties that make it a valuable building block in the synthesis of more complex molecules.

The significance of O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine lies in its potential applications as a key intermediate in the development of novel therapeutic agents. The hydroxylamine group is a well-documented pharmacophore in medicinal chemistry, often contributing to the bioactivity of small molecule drugs. Its ability to participate in nucleophilic addition reactions, redox processes, and coordination with metal ions makes it a versatile component in drug design. Furthermore, the presence of a trifluoromethyl group at the 5-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug candidate optimization.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their improved pharmacokinetic properties. The trifluoromethyl group is particularly noteworthy for its ability to modulate drug-receptor interactions and resistance profiles. For instance, studies have shown that trifluoromethyl-substituted compounds often exhibit enhanced binding affinities and prolonged half-lives in vivo. This has led to extensive exploration of such motifs in antiviral, anticancer, and anti-inflammatory drug discovery. O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine exemplifies this trend, offering a synthetic route to access novel fluorinated derivatives with potential therapeutic value.

The synthesis of O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine involves multi-step organic transformations that highlight the compound's structural complexity. Key synthetic strategies include cross-coupling reactions, such as Suzuki or Heck couplings, which are essential for constructing the arylalkyl backbone. Additionally, protecting group strategies are often employed to ensure regioselective functionalization of the molecule. The introduction of the hydroxylamine group typically requires careful control of reaction conditions to avoid side products such as N-Oxides or imines. Advances in catalytic systems and green chemistry principles have further refined these synthetic protocols, making them more efficient and environmentally sustainable.

The pharmacological profile of O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has been explored through both computational modeling and experimental studies. Computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders or metabolic diseases. Experimental validation through enzyme assays and cell-based assays has corroborated these predictions, providing insights into its potential therapeutic applications.

In addition to its pharmaceutical relevance, O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has shown promise as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for probing biological pathways and mechanisms. For example, site-directed mutagenesis studies using this compound have provided valuable insights into enzyme function and substrate recognition. Furthermore, its ability to form stable adducts with metal ions has been exploited in developing metalloproteinase inhibitors, which are critical targets in oncology research.

The future prospects for O-{2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine are vast and multifaceted. Continued research efforts are expected to uncover new synthetic methodologies that improve yield and scalability while reducing environmental impact. Additionally, interdisciplinary approaches combining organic chemistry with computational biology will likely enhance our understanding of its biological activities and mechanisms of action. As drug discovery continues to evolve towards more personalized medicine approaches, compounds like O-{2-